Cas no 2228370-38-3 (3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylbutanoic acid)
3-3-(Methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylbutanoic acid is a specialized pyrazole derivative with a butanoic acid side chain, offering versatility as an intermediate in organic synthesis. Its structure combines a methoxycarbonyl group and a methyl-substituted pyrazole ring, which can serve as a key building block for pharmaceuticals, agrochemicals, and fine chemicals. The presence of both ester and carboxylic acid functionalities allows for further derivatization, enhancing its utility in multi-step synthetic routes. This compound exhibits stability under standard handling conditions, facilitating its use in research and industrial applications. Its well-defined reactivity profile makes it a valuable reagent for constructing complex heterocyclic frameworks.
2228370-38-3 structure
Product Name:3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylbutanoic acid
CAS No:2228370-38-3
MF:C10H14N2O4
MW:226.229162693024
CID:5858877
PubChem ID:165733430
Update Time:2025-10-17
3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylbutanoic acid
- 2228370-38-3
- 3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]butanoic acid
- EN300-1777832
-
- Inchi: 1S/C10H14N2O4/c1-6(4-9(13)14)8-5-7(10(15)16-3)11-12(8)2/h5-6H,4H2,1-3H3,(H,13,14)
- InChI Key: GPPSWVVOOJGKLJ-UHFFFAOYSA-N
- SMILES: OC(CC(C)C1=CC(C(=O)OC)=NN1C)=O
Computed Properties
- Exact Mass: 226.09535693g/mol
- Monoisotopic Mass: 226.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 81.4Ų
3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1777832-0.05g |
3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]butanoic acid |
2228370-38-3 | 0.05g |
$1417.0 | 2023-09-20 | ||
| Enamine | EN300-1777832-0.1g |
3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]butanoic acid |
2228370-38-3 | 0.1g |
$1484.0 | 2023-09-20 | ||
| Enamine | EN300-1777832-0.25g |
3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]butanoic acid |
2228370-38-3 | 0.25g |
$1551.0 | 2023-09-20 | ||
| Enamine | EN300-1777832-0.5g |
3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]butanoic acid |
2228370-38-3 | 0.5g |
$1619.0 | 2023-09-20 | ||
| Enamine | EN300-1777832-1.0g |
3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]butanoic acid |
2228370-38-3 | 1g |
$1686.0 | 2023-06-02 | ||
| Enamine | EN300-1777832-2.5g |
3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]butanoic acid |
2228370-38-3 | 2.5g |
$3304.0 | 2023-09-20 | ||
| Enamine | EN300-1777832-5.0g |
3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]butanoic acid |
2228370-38-3 | 5g |
$4890.0 | 2023-06-02 | ||
| Enamine | EN300-1777832-10.0g |
3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]butanoic acid |
2228370-38-3 | 10g |
$7250.0 | 2023-06-02 | ||
| Enamine | EN300-1777832-1g |
3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]butanoic acid |
2228370-38-3 | 1g |
$1686.0 | 2023-09-20 | ||
| Enamine | EN300-1777832-5g |
3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]butanoic acid |
2228370-38-3 | 5g |
$4890.0 | 2023-09-20 |
3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylbutanoic acid Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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